Cas no 432545-63-6 (Methotrexate-d)

• Product Name: Methotrexate-d
• CAS No: 432545-63-6
• MF: C₂₀H₂₂N₈O₅
• MW: 457.457767963409
• CID: 328897
• PubChem ID: 10895754
• Update Time: 2025-04-19

Methotrexate-d Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,N-[4-[[(2,4-diamino-6-pteridinyl)methyl]methyl-d3-amino]benzoyl]- (9CI)
• Methotrexate-d3
• Methotrexate-d3 Heptaglutamate
• Methotrexate-D3 solution
• Methotrexate-d
• HY-14519S
• MS-28347
• L-Glutamic acid,N-[4-[[(2,4-diamino-6-pteridinyl)methyl]methyl-d3-amino]benzoyl]-(9ci)
• DTXSID90962981
• 432545-63-6
• Methotrexate-D? (100?g/mL in Methanol with 1% 0.1N NaOH)
• CS-0109156
• N-(4-{[(4-Amino-2-imino-2,3-dihydropteridin-6-yl)methyl][(~2~H_3_)methyl]amino}benzoyl)glutamic acid
• (2S)-2-[[4-[(2,4-diaminopteridin-6-yl)methyl-(trideuteriomethyl)amino]benzoyl]amino]pentanedioic acid
• Methotrexate-d3, Technical Grade 85per cent
• 1ST10175
• DB-266048
• N-[4-[[(2,4-diamino-6-pteridinyl)methyl]methyl-d3-amino]benzoyl]-l-glutamic acid
• Methotrexate D3
• Methotrexate-D3; L-Glutamic acid, N-[4-[[(2,4-diamino-6-pteridinyl)methyl]methyl-d3-amino]benzoyl]-; N-[4-[[(2,4-Diamino-6-pteridinyl)methyl]methyl-d3-amino]benzoyl]-L-glutamic acid

• Inchi： 1S/C20H22N8O5/c1-28(9-11-8-23-17-15(24-11)16(21)26-20(22)27-17)12-4-2-10(3-5-12)18(31)25-13(19(32)33)6-7-14(29)30/h2-5,8,13H,6-7,9H2,1H3,(H,25,31)(H,29,30)(H,32,33)(H4,21,22,23,26,27)/t13-/m0/s1/i1D3
• InChI Key： FBOZXECLQNJBKD-FUPFOCIHSA-N
• SMILES： OC([C@H](CCC(=O)O)NC(C1C=CC(=CC=1)N(C([2H])([2H])[2H])CC1C=NC2=C(C(N)=NC(N)=N2)N=1)=O)=O

Computed Properties

• Exact Mass: 457.19014607g/mol
• Monoisotopic Mass: 457.19014607g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 211Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.5±0.1 g/cm3
• Melting Point: 210°C dec.
• Boiling Point: No data available
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• PSA: 210.54000
• LogP: 1.82170
• Vapor Pressure: No data available
• Color/Form: 100 μg/mL in methanol with 0.01N NaOH

Methotrexate-d Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310+P330-P308+P311-P403+P233
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Pteroic acids and derivatives